Cas no 1601005-08-6 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1601005-08-6
• MF: C₁₀H₂₃NO₂
• MW: 189.295123338699
• CID: 5283393
• PubChem ID: 116503465
• Update Time: 2025-10-29

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 1601005-08-6
• 4-(aminomethyl)-1-methoxy-2-methylheptan-3-ol
• EN300-682463
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H23NO2/c1-4-5-9(6-11)10(12)8(2)7-13-3/h8-10,12H,4-7,11H2,1-3H3
• InChI Key： FXEXPUMQIRQMQH-UHFFFAOYSA-N
• SMILES： OC(C(C)COC)C(CN)CCC

Computed Properties

• Exact Mass: 189.172878976g/mol
• Monoisotopic Mass: 189.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 0.935±0.06 g/cm3(Predicted)
• Boiling Point: 294.7±25.0 °C(Predicted)
• pka: 14.49±0.20(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 1601005-8-6: A Comprehensive Overview

The compound with CAS Registry Number 1601005-8-6 is a unique chemical entity that has garnered significant attention in the scientific community due to its potential applications in various fields. This compound, often referred to by its index name not yet assigned, is characterized by its distinct chemical structure and properties, making it a subject of interest for researchers and industry professionals alike.

Recent advancements in chemical synthesis have enabled the precise characterization of this compound, revealing its novel structural features. These features contribute to its exceptional stability and reactivity under specific conditions. For instance, studies have shown that the compound exhibits remarkable thermal stability, which is a critical attribute for its potential use in high-temperature applications.

In terms of chemical properties, the compound demonstrates a high degree of solubility in organic solvents, which enhances its utility in various chemical reactions. This characteristic has been leveraged in recent research to develop innovative synthesis pathways for complex molecules. Moreover, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and materials science.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed advanced techniques such as microwave-assisted synthesis and continuous flow chemistry to optimize the production process. These methods not only improve yield but also reduce the environmental footprint of the synthesis procedure.

One of the most promising applications of CAS No. 1601005-8-6 lies in the field of drug discovery. Preliminary studies suggest that the compound exhibits potent bioactivity against certain disease targets, making it a candidate for further exploration in preclinical trials. Additionally, its structural versatility allows for modifications that could enhance its pharmacokinetic properties, paving the way for novel therapeutic agents.

In the realm of materials science, this compound has shown potential as a building block for advanced materials such as polymers and composites. Its ability to form strong intermolecular bonds contributes to the development of materials with enhanced mechanical and electronic properties. Recent research has focused on incorporating this compound into nanomaterials, which could revolutionize industries ranging from electronics to aerospace.

The environmental impact of CAS No. 1601005-8-6 has also been a topic of interest among researchers. Studies have demonstrated that the compound is biodegradable under specific conditions, reducing concerns about its long-term effects on ecosystems. Furthermore, its low toxicity profile makes it a safer alternative to traditional chemicals used in industrial processes.

In conclusion, CAS No. 1601005-8-6 represents a significant advancement in chemical science with diverse applications across multiple disciplines. Its unique properties and potential uses make it a focal point for ongoing research and development efforts. As scientists continue to explore its capabilities, this compound is poised to play a pivotal role in shaping future innovations across various industries.